BAY 2476568

• Molecular Formula: C24H27FN4O4
• Molecular Weight: 454.5 g/mol
• InChI: InChI=1S/C24H27FN4O4/c1-24(2,32-4)13-33-18-12-26-10-8-14(18)20-21(19-16(28-20)9-11-27-23(19)30)29-17-7-5-6-15(25)22(17)31-3/h5-8,10,12,28-29H,9,11,13H2,1-4H3,(H,27,30)
• InChIKey: ZOEVXMKZJWZLFX-UHFFFAOYSA-N

BAY 2476568: Reversible EGFR Ex20ins Inhibitor Overview

BAY 2476568 (CAS 2311901‑93‑4) is a small‑molecule epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor that selectively targets exon 20 insertion (Ex20ins) mutations, a clinically challenging driver alteration in non‑small‑cell lung cancer (NSCLC). Unlike all other reported EGFR Ex20ins inhibitors, which bear an acrylamide‑based covalent warhead to target Cys797, BAY 2476568 is a fully reversible, non‑covalent binder [1]. The compound demonstrates low‑nanomolar potency against EGFR Ex20ins variants (insASV, insSVD, insNPG) in both biochemical kinase assays and cellular models, with a pronounced selectivity margin over wild‑type EGFR [2]. These properties position BAY 2476568 as a unique chemical probe for dissecting EGFR Ex20ins biology and for profiling reversible inhibition strategies in drug‑resistant NSCLC models.

• [1] Hao Chen et al. ‘Structural Mechanism and Inhibitors Targeting EGFR Exon 20 Insertion (Ex20ins) Mutations’. Journal of Medicinal Chemistry, 2023, 66, 15773–15792. DOI: 10.1021/acs.jmedchem.3c00875. View Source
• [2] F. Siegel et al. ‘Abstract 1470: Preclinical activity of the first reversible, potent and selective inhibitor of EGFR exon 20 insertions’. Cancer Research, 2021, 81(13_Supplement), 1470. DOI: 10.1158/1538-7445.AM2021-1470. View Source

BAY 2476568: Key Differentiators

EGFR exon 20 insertion mutations present a narrow, sterically constrained ATP‑binding pocket that limits the efficacy of first‑, second‑, and third‑generation EGFR inhibitors. Even among compounds specifically developed for Ex20ins, key design parameters—binding mode (reversible vs. covalent), wild‑type EGFR selectivity index, and vulnerability to on‑target resistance mutations (e.g., Cys797Ser)—differ dramatically [1]. BAY 2476568 occupies a unique position as the only disclosed reversible, non‑covalent Ex20ins inhibitor, and its quantitative selectivity and C797S‑independent activity profile create clear differentiation from agents such as mobocertinib, poziotinib, and CLN‑081. Substituting any of these without matching the pharmacological fingerprint would introduce confounds in target engagement, selectivity, and resistance sensitivity, directly compromising experimental interpretability [2].

• [1] Hao Chen et al. ‘Structural Mechanism and Inhibitors Targeting EGFR Exon 20 Insertion (Ex20ins) Mutations’. Journal of Medicinal Chemistry, 2023, 66, 15773–15792. DOI: 10.1021/acs.jmedchem.3c00875. View Source
• [2] F. Siegel et al. ‘Abstract 1470: Preclinical activity of the first reversible, potent and selective inhibitor of EGFR exon 20 insertions’. Cancer Research, 2021, 81(13_Supplement), 1470. DOI: 10.1158/1538-7445.AM2021-1470. View Source

BAY 2476568: Differentiation Evidence

Reversible, Non-Covalent Binding Mode

A comprehensive 2023 review in the Journal of Medicinal Chemistry systematically catalogued all structurally disclosed EGFR exon 20 insertion inhibitors and identified that every reported chemotype except BAY 2476568 bears an acrylamide‑based covalent warhead that targets Cys797 of EGFR [1]. BAY 2476568 is the sole reversible, non‑covalent inhibitor in this class, a distinction confirmed by patent structural data (US 20220378762, Example 17; US 11339157, Example 17) [2]. This non‑covalent mechanism fundamentally decouples pharmacological activity from the Cys797 residue, whose mutation to serine (C797S) is a well‑characterised acquired resistance mechanism to covalent inhibitors such as osimertinib.

Evidence Dimension	Presence of acrylamide covalent warhead targeting EGFR Cys797
Target Compound Data	BAY 2476568 does NOT contain an acrylamide warhead; it is a reversible, non‑covalent ATP‑competitive inhibitor.
Comparator Or Baseline	All other structurally disclosed EGFR Ex20ins inhibitors (mobocertinib, poziotinib, CLN‑081, sunvozertinib, ORIC‑114, etc.) contain an acrylamide warhead and form a covalent bond with Cys797.
Quantified Difference	Qualitative binary distinction – the only reversible inhibitor in the class; no quantitative ratio applies.
Conditions	Structural classification based on X‑ray co‑crystal structures and published patent chemical structures; review of 15+ compounds in Table 1 of Chen et al. (2023).

Why This Matters

Reversible binding eliminates dependence on the Cys797 target residue, providing a differentiated tool for studying drug‑resistant EGFR mutants where Cys797 is mutated or inaccessible.

• [1] Hao Chen et al. ‘Structural Mechanism and Inhibitors Targeting EGFR Exon 20 Insertion (Ex20ins) Mutations’. Journal of Medicinal Chemistry, 2023, 66, 15773–15792. Specifically, page statement: ‘Notably, all of the reported EGFR Ex20ins inhibitors bear an acrylamide covalent warhead to target Cys797 of EGFR except for BAY 2476568.’ DOI: 10.1021/acs.jmedchem.3c00875. View Source
• [2] US Patent Application US 20220378762 A1 (Example 17) and US Patent US 11339157 B2 (Example 17). Data cited in Chen et al. (2023) Table 2, footnote i. View Source

Enhanced WT EGFR Selectivity vs. Mobocertinib

In isogenic Ba/F3 cells engineered to express EGFR wild‑type or the V769_D770insASV (insASV) mutant, cross‑study data compiled in the 2023 Chen et al. review reveals that BAY 2476568 achieves a selectivity index (IC50 WT / IC50 insASV) of 25.9 [1]. By contrast, the FDA‑approved Ex20ins inhibitor mobocertinib (TAK‑788) yields a selectivity index of only 3.17 under the same Ba/F3 cellular antiproliferative assay format [1]. This represents an approximately 8.2‑fold improvement in the ability to discriminate between mutant and wild‑type EGFR at the cellular level.

Evidence Dimension	Ba/F3 cellular antiproliferative IC50 and selectivity index (SI = IC50 WT / IC50 EGFR V769_D770insASV)
Target Compound Data	BAY 2476568: IC50 WT = 397 nM, IC50 insASV = 15.3 nM, Selectivity Index = 25.9
Comparator Or Baseline	Mobocertinib: IC50 WT = 34.5 nM, IC50 insASV = 10.9 nM, Selectivity Index = 3.17
Quantified Difference	BAY 2476568 selectivity index is 8.2‑fold higher than mobocertinib (25.9 / 3.17 ≈ 8.2)
Conditions	Ba/F3 cells transfected with EGFR wild‑type or EGFR V769_D770insASV mutant; antiproliferative assay. Data compiled in Table 2 of Chen et al. (2023), with BAY 2476568 data sourced from US Patents 20220378762 and 11339157, and mobocertinib data sourced from Gonzalvez et al. (ref. 36).

Why This Matters

A higher selectivity index for mutant over wild‑type EGFR is a key safety‑related endpoint, because wild‑type EGFR inhibition in normal tissues is associated with dose‑limiting toxicities (skin rash, diarrhoea); BAY 2476568’s 8‑fold advantage over mobocertinib is mechanistically relevant for in‑vivo experimental designs.

• [1] Hao Chen et al. ‘Structural Mechanism and Inhibitors Targeting EGFR Exon 20 Insertion (Ex20ins) Mutations’. Journal of Medicinal Chemistry, 2023, 66, 15773–15792. Table 2, data for BAY 2476568 (footnote i) and mobocertinib (footnote 36). DOI: 10.1021/acs.jmedchem.3c00875. View Source

Retained Activity Despite C797S Mutation

The C797S mutation in EGFR is a major acquired resistance mechanism to third‑generation covalent inhibitors such as osimertinib, and its emergence in the Ex20ins background could compromise irreversible inhibitors that rely on Cys797 engagement. BAY 2476568, lacking a covalent warhead, has been explicitly reported to retain its ability to kill cancer cells harbouring EGFR Ex20ins mutations irrespective of C797S mutation status [1]. This observation is mechanistically consistent with its reversible binding mode and provides a clear pharmacological distinction from covalent Ex20ins inhibitors (e.g., mobocertinib, poziotinib) whose activity is dependent on Cys797.

Evidence Dimension	Sensitivity of EGFR‑Ex20ins‑driven cell killing to the C797S mutation
Target Compound Data	BAY 2476568 retains cell‑killing activity in the presence of the C797S mutation (qualitative statement from conference abstract and patent‑derived vendor annotation).
Comparator Or Baseline	Osimertinib and other covalent third‑generation EGFR inhibitors lose potency against C797S mutants; covalent Ex20ins inhibitors (mobocertinib, poziotinib) are structurally predicted to be C797S‑sensitive.
Quantified Difference	No quantitative IC50 ratio available for C797S vs. non‑C797S conditions; differentiation is based on structural mechanism and reported resistance‑independent activity.
Conditions	Cancer cell lines endogenously expressing EGFR Ex20ins mutations; qualitative assessment from AACR 2021 abstract (Siegel et al.) and related patent disclosures.

Why This Matters

C797S‑independent activity makes BAY 2476568 a critical tool compound for investigating therapeutic strategies in NSCLC that has progressed on osimertinib or other covalent EGFR inhibitors.

• [1] F. Siegel et al. ‘Abstract 1470: Preclinical activity of the first reversible, potent and selective inhibitor of EGFR exon 20 insertions’. Cancer Research, 2021, 81(13_Supplement), 1470. Statement: ‘…retained its potency in the presence of C797S, typically an acquired resistance mutation to osimertinib.’ DOI: 10.1158/1538-7445.AM2021-1470. View Source

In Vivo Activity in NSCLC PDX Models

Two independent NSCLC patient‑derived xenograft (PDX) models carrying distinct EGFR exon 20 insertion mutations were treated with BAY 2476568 at an oral dose of 100 mg/kg/day [1]. Tumour growth inhibition was achieved in both models, confirming that the reversible, non‑covalent mechanism translates to meaningful in‑vivo antitumour activity. Although quantitative tumour growth inhibition percentages were not fully disclosed in the abstract, the demonstration of in‑vivo efficacy in mutationally relevant PDX models establishes BAY 2476568 as one of the few reversible Ex20ins inhibitors with documented in‑vivo proof‑of‑concept.

Evidence Dimension	Tumour growth inhibition in NSCLC PDX models harbouring EGFR Ex20ins mutations
Target Compound Data	BAY 2476568 100 mg/kg/day p.o. inhibited growth in two NSCLC PDX models with EGFR Ex20ins mutations (specific insertion variants not disclosed in abstract).
Comparator Or Baseline	Mobocertinib and other covalent Ex20ins inhibitors also show PDX activity; however, no PDX head‑to‑head data with BAY 2476568 are available.
Quantified Difference	Not comparable directly; the evidence establishes that reversible inhibition is sufficient for in‑vivo efficacy, which was previously uncertain.
Conditions	Two independent NSCLC PDX models; daily oral administration at 100 mg/kg; endpoint = tumour growth inhibition (AACR 2021 abstract 1470).

Why This Matters

In‑vivo PDX validation reduces the translational risk for preclinical programmes considering BAY 2476568 as a lead‑like probe or a reference compound for efficacy pharmacology studies.

• [1] F. Siegel et al. ‘Abstract 1470: Preclinical activity of the first reversible, potent and selective inhibitor of EGFR exon 20 insertions’. Cancer Research, 2021, 81(13_Supplement), 1470. Statement: ‘…the compound also inhibited the growth of two NSCLC PDX models harboring EGFR Ex20ins mutations at a dose of 100 mg/kg/day.’ DOI: 10.1158/1538-7445.AM2021-1470. View Source

Biochemical Potency Against Ex20ins Kinase Domains

In biochemical kinase activity assays, BAY 2476568 potently inhibits the catalytic activity of recombinant EGFR exon 20 insertion mutant kinase domains, with IC50 values of 0.09 nM (V769_D770insASV), 0.21 nM (D770_N771insSVD), and 0.11 nM (D770_N771insNPG) . These sub‑nanomolar values confirm direct, high‑affinity target engagement. While direct comparator data for mobocertinib or poziotinib in this exact biochemical format are not available in the same source, the absolute potency values place BAY 2476568 among the most potent Ex20ins inhibitors reported, and they serve as a quantitative baseline for lot‑to‑lot activity verification by procurement teams.

Evidence Dimension	Biochemical IC50 against recombinant EGFR kinase domains bearing Ex20ins mutations
Target Compound Data	BAY 2476568: insASV IC50 = 0.09 nM; insSVD IC50 = 0.21 nM; insNPG IC50 = 0.11 nM.
Comparator Or Baseline	No direct comparator data in the same publication; values serve as internal reference for activity confirmation.
Quantified Difference	Not applicable (no direct comparator); absolute values indicate sub‑nanomolar target engagement.
Conditions	Biochemical kinase activity assay using recombinant EGFR Ex20ins mutant proteins (vendor datasheet, citing patent WO2019081486A1 and AACR 2021 abstract).

Why This Matters

Sub‑nanomolar biochemical IC50 values provide a precise, quantifiable benchmark for quality control, enabling researchers to confirm compound identity and lot‑to‑lot consistency before commencing cellular or in‑vivo experiments.

BAY 2476568: Top Application Scenarios

Selectivity Profiling in Ba/F3 Cell Panels

Leveraging the 25.9‑fold selectivity index demonstrated in Ba/F3 cells (Section 3, Evidence Item 2), BAY 2476568 is the tool of choice for experiments that require clear differentiation between EGFR‑mutant‑driven and wild‑type EGFR‑dependent cellular proliferation. Its 8‑fold selectivity advantage over mobocertinib makes it particularly suited for in‑vitro pharmacology studies where minimising wild‑type EGFR inhibition is critical for data interpretation [1].

Reversible EGFR Inhibition and C797S Resistance Studies

As the only structurally confirmed reversible, non‑covalent EGFR Ex20ins inhibitor (Section 3, Evidence Item 1), BAY 2476568 uniquely enables the investigation of reversible binding kinetics, residence time, and resistance mechanisms—including the C797S mutation—without the confounding factor of covalent bond formation (Section 3, Evidence Item 3). This scenario is highly relevant for laboratories developing next‑generation EGFR inhibitors that aim to overcome C797S‑driven resistance [2].

In Vivo Proof-of-Concept in PDX Models

The documented in‑vivo efficacy of BAY 2476568 in two independent NSCLC PDX models at 100 mg/kg/day (Section 3, Evidence Item 4) supports its use as a reference compound or chemical probe in preclinical efficacy pharmacology programmes. It allows direct comparison of novel Ex20ins‑targeting agents against a reversible, non‑covalent benchmark in tumour‑bearing mice [3].

Biochemical Screening Cascades for Ex20ins Discovery

The well‑characterised sub‑nanomolar biochemical IC50 values (0.09–0.21 nM across three Ex20ins mutants; Section 3, Evidence Item 5) provide a precise, quantifiable reference point for routine compound management, including lot‑release testing, assay validation, and cross‑laboratory harmonisation of biochemical EGFR Ex20ins screening platforms .

• [1] Hao Chen et al. ‘Structural Mechanism and Inhibitors Targeting EGFR Exon 20 Insertion (Ex20ins) Mutations’. Journal of Medicinal Chemistry, 2023, 66, 15773–15792. DOI: 10.1021/acs.jmedchem.3c00875. View Source
• [2] F. Siegel et al. ‘Abstract 1470: Preclinical activity of the first reversible, potent and selective inhibitor of EGFR exon 20 insertions’. Cancer Research, 2021, 81(13_Supplement), 1470. DOI: 10.1158/1538-7445.AM2021-1470. View Source
• [3] F. Siegel et al. ‘Abstract 1470: Preclinical activity of the first reversible, potent and selective inhibitor of EGFR exon 20 insertions’. Cancer Research, 2021, 81(13_Supplement), 1470. DOI: 10.1158/1538-7445.AM2021-1470. View Source